Cas no 1327061-08-4 (1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one)

• Product Name: 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one
• CAS No: 1327061-08-4
• MF: C₂₀H₂₀FNO₃
• MW: 341.37610912323
• CID: 5344749
• Update Time: 2025-05-26

1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(benzo[d][1,3]dioxol-5-yl)pyrrolidin-1-yl)-3-(2-fluorophenyl)propan-1-one
• 1-[3-(1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one
• 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one

• Inchi： 1S/C20H20FNO3/c21-17-4-2-1-3-14(17)6-8-20(23)22-10-9-16(12-22)15-5-7-18-19(11-15)25-13-24-18/h1-5,7,11,16H,6,8-10,12-13H2
• InChI Key： UHPYIOHIAYSGQQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(N1CCC(C2=CC=C3C(=C2)OCO3)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• XLogP3: 3.4
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one

Comprehensive Analysis of 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one (CAS No. 1327061-08-4)

The compound 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one (CAS No. 1327061-08-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and a fluorophenyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific receptors or enzymes, though its exact biological activity remains under investigation.

In recent years, the demand for novel compounds like 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one has surged due to advancements in precision medicine and computational chemistry. With the rise of AI-driven drug design, scientists are increasingly exploring how such molecules can be optimized for therapeutic use. Questions like "How does fluorophenyl enhance binding affinity?" or "What are the synthetic routes for benzodioxole-containing compounds?" are frequently searched in academic and industrial circles, reflecting the growing curiosity around this molecule.

The synthesis of CAS No. 1327061-08-4 involves multi-step organic reactions, often starting with the condensation of pyrrolidine derivatives with 2-fluorophenyl precursors. Its molecular weight and logP values suggest moderate lipophilicity, which could influence its pharmacokinetic properties. Researchers are also investigating its stability under various pH conditions, a critical factor for oral bioavailability. These studies align with the broader trend of structure-activity relationship (SAR) analysis, a hot topic in modern pharmacology.

From an industrial perspective, 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one is often discussed in the context of intellectual property and patent landscapes. Companies are keen to explore its potential as a scaffold for new drug candidates, especially in neurology and oncology. Searches like "patents for benzodioxole derivatives" or "clinical trials involving fluorophenyl ketones" highlight the commercial interest in this compound.

Environmental and safety profiles of CAS No. 1327061-08-4 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are evaluating its biodegradability and ecotoxicity, addressing public concerns about sustainable drug development. This aligns with the popularity of search terms such as "eco-friendly synthesis of heterocyclic compounds" and "toxicology of fluorinated pharmaceuticals."

In summary, 1-[3-(2H-1,3-benzodioxol-5-yl)pyrrolidin-1-yl]-3-(2-fluorophenyl)propan-1-one represents a fascinating case study at the intersection of chemistry, biology, and technology. Its exploration reflects broader trends in personalized therapeutics and sustainable science, making it a compound worth watching in the coming years.